Cas no 954713-43-0 (2,4-difluoro-N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide)

• Product Name: 2,4-difluoro-N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide
• CAS No: 954713-43-0
• MF: C₁₈H₁₈F₂N₂O₄S
• MW: 396.408330440521
• CID: 6072385
• PubChem ID: 16919615
• Update Time: 2025-06-08

2,4-difluoro-N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide
• 2,4-difluoro-N-[[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]benzenesulfonamide
• 954713-43-0
• 2,4-difluoro-N-{[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}benzene-1-sulfonamide
• AKOS024643764
• 2,4-difluoro-N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide
• F2371-0066

• Inchi： 1S/C18H18F2N2O4S/c1-26-15-5-3-14(4-6-15)22-11-12(8-18(22)23)10-21-27(24,25)17-7-2-13(19)9-16(17)20/h2-7,9,12,21H,8,10-11H2,1H3
• InChI Key： FOTKQXVFNWDGDT-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CC(=O)N(C3=CC=C(OC)C=C3)C2)(=O)=O)=CC=C(F)C=C1F

Computed Properties

• Exact Mass: 396.09553456g/mol
• Monoisotopic Mass: 396.09553456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.1Ų

Additional information on 2,4-difluoro-N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide

Introduction to 2,4-difluoro-N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide (CAS No. 954713-43-0) and Its Applications in Modern Chemical Biology

2,4-difluoro-N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide, identified by the CAS number 954713-43-0, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that exhibit promising properties for use in pharmaceutical research, particularly in the development of novel therapeutic agents. The presence of both fluoro and sulfonamide functional groups, combined with a pyrrolidinyl moiety, contributes to its distinct chemical profile and makes it a subject of interest for further exploration.

The fluoro substituents at the 2 and 4 positions of the benzene ring play a crucial role in modulating the electronic properties and metabolic stability of the molecule. Fluorine atoms are well-known for their ability to enhance binding affinity and selectivity, which are critical factors in drug design. In contrast, the sulfonamide group introduces a polar and hydrophilic region, improving solubility and interactions with biological targets. The pyrrolidinyl component further enriches the molecular scaffold, providing a three-dimensional structure that can interact favorably with protein receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies have indicated that 2,4-difluoro-N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide (CAS No. 954713-43-0) may exhibit inhibitory activity against various enzymes and receptors involved in inflammatory pathways. This potential has been supported by experimental data from high-throughput screening campaigns, where the compound demonstrated notable efficacy in reducing pro-inflammatory cytokine production.

The 4-methoxyphenyl group in the molecule is another key feature that contributes to its biological relevance. This aromatic ring is often found in bioactive molecules due to its ability to form hydrophobic interactions and π-stacking with biological targets. Additionally, the 5-oxopyrrolidin-3-ylmethyl side chain adds complexity to the structure, potentially enabling multiple points of interaction with a target protein or enzyme. Such structural diversity is highly valued in medicinal chemistry, as it can lead to increased potency and reduced off-target effects.

In light of these properties, researchers have been exploring 2,4-difluoro-N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide (CAS No. 954713-43-0) as a lead compound for further derivatization. By modifying specific functional groups or introducing additional substituents, scientists aim to optimize its pharmacokinetic profile and therapeutic efficacy. For instance, computational studies have suggested that replacing the fluoro groups with other halogens or heteroatoms could enhance its bioavailability while maintaining or improving its biological activity.

The sulfonamide moiety is particularly amenable to chemical modification, offering opportunities to fine-tune solubility, metabolic stability, and binding affinity. Researchers have employed various synthetic strategies to introduce additional functional groups at this site, such as amides or esters, which can further diversify the chemical space explored. These efforts are part of a broader trend in drug discovery where structure-based design plays a central role in identifying novel therapeutics.

One of the most exciting aspects of studying compounds like 2,4-difluoro-N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide (CAS No. 954713-43-0) is their potential application in addressing unmet medical needs. For example, preliminary studies have hinted at their utility in modulating immune responses, making them attractive candidates for treating autoimmune diseases or infections. Furthermore, their structural complexity suggests that they may also be effective against drug-resistant pathogens or cancers where traditional therapies have limited success.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or asymmetric hydrogenations, have been employed to construct the desired molecular framework efficiently. These techniques not only improve yield but also allow for greater scalability when transitioning from laboratory-scale synthesis to industrial production.

In conclusion,2,4-difluoro-N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide (CAS No. 954713-43-0) represents an intriguing compound with significant potential in chemical biology and drug discovery. Its unique structural features—comprising fluoro substituents,sulfonamide groups,pyrrolidinyl moieties,and 4-methoxyphenyl rings—make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule,it is likely that further investigations will expand our understanding of its biological significance and therapeutic promise.